5-Iodothiazole-2-carbaldehyde

• IUPAC Name: 5-iodo-1,3-thiazole-2-carbaldehyde
• InChI: InChI=1S/C4H2INOS/c5-3-1-6-4(2-7)8-3/h1-2H
• InChI Key: SMIRJKYJGSAUNO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)C=O)I
• Molecular Formula: C4H2INOS
• Molecular Weight: 239.04 g/mol
• CAS No.: 1540455-07-9

Description

5-Iodothiazole-2-carbaldehyde is a chemical compound with the molecular formula C4H2INOS and a molecular weight of 239.03. It is used as a building block in chemical synthesis.

Scientific Research Applications

1. Synthesis of Imidazo[1,5-a]N-Heterocycles

A study by Wang et al. (2012) details a method for synthesizing imidazo[1,5-a]N-heterocycles through iodine-mediated decarboxylative cyclization using α-amino acids and N-heterocyclic carbaldehydes (Wang et al., 2012).

2. Sonogashira-Type Reactions

Vilkauskaitė et al. (2011) utilized 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes in Sonogashira-type cross-coupling reactions. This method was used to synthesize pyrazolo[4,3-c]pyridines (Vilkauskaitė et al., 2011).

3. Synthesis of Heterocyclic Systems

Gouda et al. (2016) reviewed the preparation and chemical reactivity of 5-chloropyrazole-4-carbaldehyde, an important intermediate in synthesizing various heterocyclic systems (Gouda et al., 2016).

4. Activation of Human Constitutive Androstane Receptor

Maglich et al. (2003) identified a novel human constitutive androstane receptor (CAR) agonist, contributing to our understanding of CAR's role in xenobiotic stress response (Maglich et al., 2003).

5. Synthesis of 1,2,4-Trisubstituted-1H-Imidazole-5-Carbaldehydes

Li et al. (2015) developed a copper-catalyzed synthesis method for 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes (Li et al., 2015).

6. Synthesis of o-Biaryl Carbaldehydes

Motti et al. (2012) demonstrated a Pd/norbornene-catalyzed process for generating o-biaryl carbaldehydes or ketones via a redox reaction (Motti et al., 2012).

7. Synthesis of pH-sensitive Spin Probes

Kirilyuk et al. (2003) discussed the synthesis of pH-sensitive spin probes using 5-alkylamino-4H-imidazole 3-oxides (Kirilyuk et al., 2003).

Mechanism of Action

Target of Action

Thiazole derivatives are known to interact with various biological targets, contributing to their diverse biological activities .

Mode of Action

Thiazole derivatives are known to undergo various chemical reactions, contributing to their diverse biological activities .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways, contributing to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have diverse biological activities, which are the result of their interaction with various molecular and cellular targets .